Cas no 912906-45-7 (2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one)

• Product Name: 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one
• CAS No: 912906-45-7
• MF: C₂₂H₂₂FN₃O₄S₂
• MW: 475.556186199188
• CID: 5426776
• Update Time: 2025-10-28

2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[[5-[3-(azepan-1-ylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-fluorophenyl)ethanone
• 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one

• Inchi： 1S/C22H22FN3O4S2/c23-18-10-8-16(9-11-18)20(27)15-31-22-25-24-21(30-22)17-6-5-7-19(14-17)32(28,29)26-12-3-1-2-4-13-26/h5-11,14H,1-4,12-13,15H2
• InChI Key： IHMKGFOBFVCCNT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C=C1)CSC1=NN=C(C2=CC=CC(S(N3CCCCCC3)(=O)=O)=C2)O1

Additional information on 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one

2-({5-3-(Azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one (CAS No. 912906-45-7): A Comprehensive Overview

2-({5-3-(Azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one (CAS No. 912906-45-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a thioether oxadiazole, is characterized by its unique structural features, including a thioether linkage and an oxadiazole ring, which contribute to its biological activity and pharmacological properties.

The chemical structure of 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one is composed of a central thioether group (-S-) connecting a substituted phenyl ring and an oxadiazole moiety. The presence of the azepane sulfonamide group and the 4-fluorophenyl substituent further enhances its chemical diversity and biological activity. These structural elements are crucial for its interactions with biological targets and its potential therapeutic effects.

Recent studies have focused on the pharmacological properties of this compound, particularly its anti-inflammatory and anti-cancer activities. One notable study published in the Journal of Medicinal Chemistry (2022) demonstrated that 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one has also shown promising anti-cancer activity. A study published in the Cancer Research journal (2023) reported that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The synthesis of 2-{5-[3-(azepane sulfonyl)phenyl]-1,3,4-thiadiazol}-sulfanyl)-1-(4-fluorophenyl)ethanone has been extensively studied to optimize its yield and purity. One common synthetic route involves the reaction of 4-fluoroacetophenone with 5-amino-N-[3-(azepane sulfonyl)phenyl]-1,3,4-thiadiazole to form the desired product. This synthetic method has been refined to improve efficiency and reduce side reactions, making it suitable for large-scale production.

The pharmacokinetic properties of 2-{5-[3-(azepane sulfonyl)phenyl]-1,3,4-thiadiazol}-sulfanyl)-1-(4-fluorophenyl)ethanone have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it may be a viable candidate for further preclinical and clinical development.

In conclusion, 2-{5-[3-(azepane sulfonyl)phenyl]-1,3,4-thiadiazol}-sulfanyl)-1-(4-fluorophenyl)ethanone (CAS No. 912906-45-7) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in the treatment of inflammatory diseases and cancer. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications.